Cas no 2287237-12-9 (Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate)

• Product Name: Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate
• CAS No: 2287237-12-9
• MF: C₉H₁₄N₄O₃
• MW: 226.232461452484
• CID: 6251621
• PubChem ID: 137943472
• Update Time: 2025-10-30

Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-methyl 1-[(3R,4R)-4-(aminomethyl)oxolan-3-yl]-1H-1,2,3-triazole-4-carboxylate
• Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate
• EN300-6747819
• 2287237-12-9

• Inchi： 1S/C9H14N4O3/c1-15-9(14)7-3-13(12-11-7)8-5-16-4-6(8)2-10/h3,6,8H,2,4-5,10H2,1H3/t6-,8-/m1/s1
• InChI Key： BIUITOGAYSEUFF-HTRCEHHLSA-N
• SMILES： O1C[C@H]([C@H](CN)C1)N1C=C(C(=O)OC)N=N1

Computed Properties

• Exact Mass: 226.10659032g/mol
• Monoisotopic Mass: 226.10659032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 92.3Ų

Additional information on Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate

Professional Introduction to Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate (CAS No. 2287237-12-9)

Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate, a highly specialized compound with the CAS number 2287237-12-9, has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This intriguing molecule belongs to a class of triazole derivatives that exhibit remarkable potential in drug discovery and development. The unique stereochemistry of the oxolane ring and the presence of an aminomethyl substituent make this compound a fascinating subject for further investigation.

The structural features of Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate contribute to its versatility in medicinal chemistry. The (3S,4S)-configuration of the oxolane ring is particularly noteworthy, as it introduces a level of chirality that can significantly influence the biological activity of the compound. This stereochemical specificity is often exploited in the design of enantiomerically pure drugs, which can lead to improved efficacy and reduced side effects.

In recent years, there has been a growing interest in the development of oxolane-containing scaffolds due to their ability to mimic natural products and their potential to interact with biological targets in unique ways. The aminomethyl group attached to the triazole ring provides a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific applications. This flexibility makes Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate a valuable building block in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in antimicrobial therapy. The triazole moiety is well-known for its antimicrobial properties, and when combined with the stereochemically distinct oxolane ring, it may exhibit enhanced activity against resistant strains of bacteria and fungi. Preliminary studies have suggested that derivatives of this compound show promising results in vitro, making it an attractive candidate for further exploration.

The pharmaceutical industry has been increasingly focusing on structure-based drug design, leveraging computational methods and high-throughput screening to identify novel lead compounds. Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate fits well within this paradigm, as its unique structure provides a starting point for generating libraries of related compounds. These libraries can then be screened for biological activity, leading to the identification of new drugs with improved properties.

Furthermore, the stereochemical purity of this compound is crucial for its pharmaceutical applications. The use of chiral auxiliaries or asymmetric catalysis during its synthesis ensures that only one enantiomer is produced, which is essential for achieving the desired biological effects. This level of control over stereochemistry is becoming increasingly important in modern drug development, as it can significantly impact the safety and efficacy of therapeutic agents.

Recent advances in organocatalysis have also opened up new possibilities for synthesizing complex molecules like Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate. These methods allow for more efficient and sustainable synthetic routes, reducing the need for hazardous reagents and minimizing waste generation. By incorporating these green chemistry principles into the synthesis process, researchers can not only improve the yield and purity of their target compounds but also contribute to environmental sustainability.

The biological activity of Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate has been studied in several contexts. For instance, it has been shown to interact with certain enzymes and receptors in a way that suggests potential applications in treating inflammatory diseases or neurological disorders. While these findings are still preliminary, they highlight the importance of exploring new chemical entities like this one for addressing unmet medical needs.

In conclusion, Methyl 1-[(3S,4S)-4-(aminomethyl)oxolan-3-yl]triazole-4-carboxylate (CAS No. 2287237-12-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its promising biological activity, make it a valuable candidate for further research and development. As our understanding of medicinal chemistry continues to evolve, compounds like this one will play an increasingly important role in shaping the future of drug discovery and therapy.